Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate

• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol
• IUPAC Name: propan-2-yl 4-[(2-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16ClNO3/c1-11(2)22-17(21)12-7-9-13(10-8-12)19-16(20)14-5-3-4-6-15(14)18/h3-11H,1-2H3,(H,19,20)
• InChI Key: CVTMACODMAQMGY-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Description

Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate, also known as ICB, is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields.

Mechanism of Action

Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate exerts its biological effects by binding to specific proteins in cells and modulating their activity. In cancer cells, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate binds to the protein tubulin, which is involved in cell division, and inhibits its function, leading to cell cycle arrest and apoptosis. In drug discovery, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate is used as a lead compound to identify other compounds that can bind to specific proteins and modulate their activity.
Biochemical and Physiological Effects:
Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been shown to have both biochemical and physiological effects in cells and organisms. In cells, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate inhibits the activity of specific proteins involved in cell division and survival, leading to cell cycle arrest and apoptosis. In organisms, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been shown to have anti-tumor effects and to improve the efficacy of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has several advantages for lab experiments, including its high potency and specificity for specific proteins, its ease of synthesis, and its ability to be modified to improve its efficacy and safety profile. However, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate also has limitations, including its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate research, including the development of new drugs based on Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate, the synthesis of novel materials using Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate as a building block, and the study of Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate's effects on other proteins and pathways involved in cell division and survival. Additionally, further studies are needed to determine the long-term effects of Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate and its potential toxicity in organisms.

Synthesis Methods

Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate is synthesized through the reaction between 2-chlorobenzoyl chloride and 4-aminobenzoic acid in the presence of isopropyl alcohol. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In drug discovery, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been used as a lead compound to develop new drugs with improved efficacy and safety profiles. In material science, Isopropyl 4-[(2-chlorobenzoyl)amino]benzoate has been used as a building block to synthesize novel materials with unique properties.